Cas no 893789-10-1 (ethyl 4-(2-{5-(4-bromobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzoate)

• Product Name: ethyl 4-(2-{5-(4-bromobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzoate
• CAS No: 893789-10-1
• MF: C₂₁H₁₈BrN₃O₆S₂
• MW: 552.418121814728
• CID: 5439605
• Update Time: 2025-06-13

ethyl 4-(2-{5-(4-bromobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• QNBNIWGXZPPYKT-UHFFFAOYSA-N
• ethyl 4-(2-{5-(4-bromobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzoate

• Inchi： 1S/C21H18BrN3O6S2/c1-2-31-20(28)13-3-7-15(8-4-13)24-18(26)12-32-21-23-11-17(19(27)25-21)33(29,30)16-9-5-14(22)6-10-16/h3-11H,2,12H2,1H3,(H,24,26)(H,23,25,27)
• InChI Key： QNBNIWGXZPPYKT-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(CSC2NC(=O)C(S(C3=CC=C(Br)C=C3)(=O)=O)=CN=2)=O)C=C1

Additional information on ethyl 4-(2-{5-(4-bromobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzoate

Ethyl 4-(2-{5-(4-Bromobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzoate (CAS No. 893789-10-1): An Overview

Ethyl 4-(2-{5-(4-bromobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzoate (CAS No. 893789-10-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzene ring, a pyrimidine moiety, and a sulfonyl group. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of ethyl 4-(2-{5-(4-bromobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzoate typically involves multiple steps, including the formation of the pyrimidine ring and the introduction of the sulfonyl group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development purposes.

In terms of its biological activity, ethyl 4-(2-{5-(4-bromobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzoate has been studied for its potential as an anti-inflammatory agent and an antitumor drug. Studies have shown that this compound can inhibit the activity of specific enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has demonstrated promising results in preclinical models of cancer, where it has been found to induce apoptosis in cancer cells and inhibit tumor growth.

The mechanism of action of ethyl 4-(2-{5-(4-bromobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzoate is multifaceted. It interacts with various cellular targets, including receptors, enzymes, and signaling pathways. For instance, it can modulate the expression of genes involved in inflammation and cell proliferation. This broad-spectrum activity makes it a valuable candidate for further investigation in the development of novel therapeutic agents.

Clinical trials are currently underway to evaluate the safety and efficacy of ethyl 4-(2-{5-(4-bromobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzoate in treating various diseases. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients and exhibits a favorable pharmacokinetic profile. These findings have paved the way for more advanced clinical studies to explore its potential therapeutic benefits.

Beyond its medicinal applications, ethyl 4-(2-{5-(4-bromobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzoate has also been investigated for its use in other areas of chemistry and materials science. Its unique structural properties make it a suitable candidate for the development of new materials with enhanced physical and chemical characteristics. For example, it has been explored as a building block for the synthesis of advanced polymers and nanomaterials.

In conclusion, ethyl 4-(2-{5-(4-bromobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamido)benzoate (CAS No. 893789-10-1) is a multifunctional compound with significant potential in both medicinal chemistry and materials science. Ongoing research continues to uncover new insights into its properties and applications, highlighting its importance in various scientific disciplines.